Cas no 757908-04-6 (6-Prop-2-enoxypyridine-3-carboxylic acid)

6-Prop-2-enoxypyridine-3-carboxylic acid structure
757908-04-6 structure
Product Name:6-Prop-2-enoxypyridine-3-carboxylic acid
CAS No:757908-04-6
MF:C9H9NO3
MW:179.172662496567
CID:2115194
PubChem ID:14722128
Update Time:2024-03-01

6-Prop-2-enoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(allyloxy)pyridine-3-carboxylic acid
    • 6-Prop-2-enoxypyridine-3-carboxylic acid
    • Inchi: 1S/C9H9NO3/c1-2-5-13-8-4-3-7(6-10-8)9(11)12/h2-4,6H,1,5H2,(H,11,12)
    • InChI Key: FDSSWZJHZJTGDH-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 179.058243149g/mol
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
  • XLogP3: 1.3

6-Prop-2-enoxypyridine-3-carboxylic acid Related Literature

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